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Abstract
Izumerogant (IMU-935) is a novel, orally available small molecule that emerged as a

promising therapeutic candidate for autoimmune diseases and cancer. Its unique dual

mechanism of action, functioning as both an inverse agonist of the retinoic acid-related orphan

receptor gamma t (RORγt) and an inhibitor of dihydroorotate dehydrogenase (DHODH),

positioned it as a multifaceted regulator of immune responses and cellular proliferation. This

technical guide provides a comprehensive overview of the discovery and development history

of Izumerogant, detailing its mechanism of action, preclinical data, and the design and

outcomes of its clinical trial programs in psoriasis and metastatic castration-resistant prostate

cancer. The development of Izumerogant for these indications was ultimately discontinued,

and this whitepaper will explore the publicly available data that informed these decisions,

offering valuable insights for the scientific and drug development communities.
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The development of targeted therapies for immune-mediated diseases and cancer remains a

cornerstone of modern drug discovery. Izumerogant, originated by 4SC and developed by

Immunic, represented a novel approach by simultaneously targeting two key pathways involved

in inflammation and cell growth.[1] As an inverse agonist of RORγt, Izumerogant was designed

to suppress the differentiation of pro-inflammatory Th17 cells and the subsequent release of

inflammatory cytokines.[2][3] Concurrently, its inhibition of the mitochondrial enzyme DHODH

aimed to disrupt the de novo pyrimidine biosynthesis pathway, essential for the proliferation of

rapidly dividing cells, including activated lymphocytes and cancer cells.[2] This dual

functionality suggested a broad therapeutic potential for Izumerogant across a range of

autoimmune and oncological indications.

Mechanism of Action
Izumerogant exerts its biological effects through the modulation of two distinct molecular

targets:

RORγt Inverse Agonism
RORγt is a nuclear receptor that acts as a master transcriptional regulator for the differentiation

of Th17 cells, a subset of T helper cells crucial for immune responses against certain

pathogens but also implicated in the pathophysiology of numerous autoimmune diseases.[2][3]

RORγt promotes the transcription of genes encoding pro-inflammatory cytokines, most notably

Interleukin-17 (IL-17).[2] As an inverse agonist, Izumerogant binds to RORγt and reduces its

constitutive activity, thereby suppressing the expression of RORγt target genes and inhibiting

the differentiation and effector functions of Th17 cells.
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Caption: RORγt Signaling Pathway and Izumerogant Inhibition.
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Dihydroorotate Dehydrogenase (DHODH) Inhibition
DHODH is a key enzyme in the de novo pyrimidine synthesis pathway, which is essential for

the production of DNA and RNA.[4] By inhibiting DHODH, Izumerogant depletes the

intracellular pool of pyrimidines, thereby impeding the proliferation of rapidly dividing cells that

are highly dependent on this pathway, such as activated lymphocytes and cancer cells.[4]
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Caption: DHODH Inhibition in the Pyrimidine Synthesis Pathway.

Preclinical Development
A series of preclinical studies were conducted to characterize the potency, selectivity, and

efficacy of Izumerogant.

In Vitro Potency and Selectivity
Izumerogant demonstrated potent inhibition of both of its targets.

Target IC50 Assay Description

RORγt 24 nM Inverse agonist activity.[1]

DHODH 240 nM Enzyme inhibition.[1]

IL-17A, IL-17F, IFNγ Secretion 3-5 nM
Inhibition in stimulated human

lymphocytes.[1]

Th17 Differentiation (murine) 135 nM
Inhibition of murine Th17 cell

differentiation.[1]

IL-17F Production (human

PBMCs)
2-4 nM

Inhibition of IL-17F production

from stimulated human

peripheral blood mononuclear

cells.[1]

Table 1: In Vitro Potency of Izumerogant.

Preclinical Efficacy Models
Izumerogant showed promising activity in various preclinical models of autoimmune diseases

and cancer.

Psoriasis Model: In an ex vivo model using human skin punches, Izumerogant
demonstrated a strong inhibition of GM-CSF, IL-17A, IL-17F, and IL-22, key cytokines in the

pathogenesis of psoriasis.[1]
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Other Autoimmune Disease Models: Activity was also observed in animal models for graft-

versus-host disease, multiple sclerosis, and inflammatory bowel disease.[2][3][5]

Prostate Cancer Model: Preclinical data indicated that Izumerogant could suppress the

expression of the mutated androgen receptor variant AR-V7, a driver of castration-resistant

prostate cancer.

Preclinical Safety
A key aspect of the preclinical evaluation of RORγt inhibitors is their potential impact on

thymocyte development, as RORγt plays a role in this process. Preclinical experiments

indicated that Izumerogant did not affect thymocyte maturation, suggesting a favorable safety

profile in this regard.[2][3][4]

Clinical Development
Izumerogant advanced into Phase 1 clinical trials for psoriasis and metastatic castration-

resistant prostate cancer.

Phase 1 First-in-Human Study in Healthy Volunteers
A first-in-human, double-blind, placebo-controlled Phase 1 trial was conducted to assess the

safety, tolerability, and pharmacokinetics of Izumerogant in healthy subjects. The study

involved single ascending doses (SAD) and multiple ascending doses (MAD).

Experimental Protocol: While the full detailed protocol is not publicly available, the study design

involved the administration of single doses of Izumerogant or placebo, followed by multiple

daily doses for 14 days in different cohorts. Safety and tolerability were the primary endpoints,

assessed through monitoring of adverse events, clinical laboratory tests, vital signs, and

electrocardiograms. Pharmacokinetic parameters were also evaluated.[4]

Pharmacokinetic and Safety Data:
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Parameter Result

Pharmacokinetics

Half-life
Approximately 24 hours, supporting once-daily

dosing.

Dose Proportionality
Observed across the investigated dose range.

[4]

Safety and Tolerability

Maximum Tolerated Dose (MTD)
Not reached in single or multiple ascending

dose studies.[4]

Adverse Events
Generally mild in severity, with no serious

adverse events reported.[4]

Table 2: Summary of Phase 1 Pharmacokinetic and Safety Data in Healthy Volunteers.

Phase 1b Study in Psoriasis (NCT04682333)
Following the promising results in healthy volunteers, a Phase 1b trial was initiated to evaluate

Izumerogant in patients with moderate-to-severe psoriasis.

Experimental Protocol: This was a 28-day, double-blind, placebo-controlled trial conducted in

Australia, New Zealand, and Bulgaria.[5] A total of 41 patients were enrolled and randomized to

receive either Izumerogant at doses of 150 mg once-daily or 150 mg twice-daily, or placebo.[5]

The primary objective was to evaluate the safety and tolerability of Izumerogant in this patient

population.[5] Efficacy was assessed as a secondary endpoint, primarily through the Psoriasis

Area and Severity Index (PASI).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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